Cas no 35634-10-7 ([1.1.1]propellane)

• Product Name: [1.1.1]propellane
• CAS No: 35634-10-7
• MF: C₅H₆
• MW: 66.1011414527893
• CID: 920538
• PubChem ID: 142022
• Update Time: 2025-04-19

[1.1.1]propellane Chemical and Physical Properties

Names and Identifiers

• [1.1.1]propellane
• (1.1.1)Propellane
• B99AQN9D35
• DTXSID20189149
• ZTXSPLGEGCABFL-UHFFFAOYSA-N
• 35634-10-7
• F71090
• DB-267014
• Q4545828
• [1.1.1] propellane
• Tricyclo[1.1.1.01,3]pentane
• 1.1.1-propellane
• tricyclo[1.1.1.0(1,3)]pentane
• UNII-B99AQN9D35

• Inchi： 1S/C5H6/c1-4-2-5(1,4)3-4/h1-3H2
• InChI Key： ZTXSPLGEGCABFL-UHFFFAOYSA-N
• SMILES： C123CC1(C2)C3

Computed Properties

• Exact Mass: 66.04698
• Monoisotopic Mass: 66.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 73.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.2
• Boiling Point: 69.9°C at 760 mmHg
• Flash Point: °C
• Refractive Index: 1.613
• PSA: 0